Cas no 2172171-66-1 (2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde)
2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde Chemical and Physical Properties
Names and Identifiers
-
- 2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde
- EN300-1620968
- 2172171-66-1
- 2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde
-
- Inchi: 1S/C11H18O2/c1-2-9-6-10(9)7-11(8-12)4-3-5-13-11/h8-10H,2-7H2,1H3
- InChI Key: ULXMLAPQGIXYBN-UHFFFAOYSA-N
- SMILES: O1CCCC1(C=O)CC1CC1CC
Computed Properties
- Exact Mass: 182.130679813g/mol
- Monoisotopic Mass: 182.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 26.3Ų
2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1620968-0.05g |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 0.05g |
$1393.0 | 2023-06-04 | ||
| Enamine | EN300-1620968-0.1g |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 0.1g |
$1459.0 | 2023-06-04 | ||
| Enamine | EN300-1620968-0.25g |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 0.25g |
$1525.0 | 2023-06-04 | ||
| Enamine | EN300-1620968-0.5g |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 0.5g |
$1591.0 | 2023-06-04 | ||
| Enamine | EN300-1620968-1.0g |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 1g |
$1658.0 | 2023-06-04 | ||
| Enamine | EN300-1620968-2.5g |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 2.5g |
$3249.0 | 2023-06-04 | ||
| Enamine | EN300-1620968-5.0g |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 5g |
$4806.0 | 2023-06-04 | ||
| Enamine | EN300-1620968-10.0g |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 10g |
$7128.0 | 2023-06-04 | ||
| Enamine | EN300-1620968-50mg |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 50mg |
$1188.0 | 2023-09-22 | ||
| Enamine | EN300-1620968-100mg |
2-[(2-ethylcyclopropyl)methyl]oxolane-2-carbaldehyde |
2172171-66-1 | 100mg |
$1244.0 | 2023-09-22 |
2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde
Research Brief on 2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde (CAS: 2172171-66-1) in Chemical Biology and Pharmaceutical Applications
The compound 2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde (CAS: 2172171-66-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.
Recent studies have highlighted the synthetic challenges and innovative approaches to producing 2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde. Researchers have developed a novel catalytic method utilizing palladium-based complexes to achieve high yields and enantioselectivity, which is critical for its application in chiral drug development. The compound's cyclopropyl and oxolane moieties contribute to its stability and bioavailability, making it a promising scaffold for further modifications.
In terms of biological activity, preliminary in vitro studies indicate that 2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde exhibits moderate inhibitory effects on specific inflammatory pathways, particularly those involving NF-κB signaling. This suggests potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic properties.
Additionally, computational modeling studies have explored the binding interactions of this molecule with various protein targets. Molecular docking simulations reveal that the aldehyde functional group plays a crucial role in forming hydrogen bonds with key amino acid residues, which could be leveraged to design more potent derivatives. These insights are paving the way for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity.
The pharmaceutical industry has also shown interest in 2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde as a precursor for the synthesis of more complex drug candidates. Its modular structure allows for facile incorporation into larger pharmacophores, enabling the development of multi-targeted therapies. Recent patent filings indicate that several companies are exploring its use in combination therapies for oncology and neurodegenerative diseases.
Despite these promising developments, challenges remain in scaling up the synthesis and ensuring the compound's safety profile. Toxicity studies in animal models have reported some hepatotoxicity at higher doses, necessitating further optimization of the chemical structure to mitigate adverse effects. Researchers are also investigating prodrug strategies to enhance its delivery and reduce off-target interactions.
In conclusion, 2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde represents a versatile and promising candidate in chemical biology and drug discovery. Its unique structural features and preliminary biological activities warrant continued investigation, particularly in the context of targeted therapy development. Future research should focus on refining its synthesis, elucidating its mechanism of action, and exploring its therapeutic potential in preclinical models.
2172171-66-1 (2-(2-ethylcyclopropyl)methyloxolane-2-carbaldehyde) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)